Cas no 20718-17-6 (2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one)

2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one structure

20718-17-6 structure

Product Name:2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one

CAS No:20718-17-6

Molecular Formula:C₁₀H₁₂O₂S

Molecular Weight:196.266081809998

CID:2729001

PubChem ID:131851133

2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one Properties

Names and Identifiers

- benzoyl(dimethyloxosulphonio)methanide
- 2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one
- Sulfoxonium, dimethyl-, 2-oxo-2-phenylethylide
- 2-(Dimethyl (oxo)-
- 2-(Dimethyl(oxo)-l6-sulfaneylidene)-1-phenylethan-1-one
- CS-0198500
- 20718-17-6
- E6-sulfanylidene)-1-phenylethan-1-one
- +Expand
- InChIKey： VGGRLHWSHSMGDH-UHFFFAOYSA-N
- Inchi： 1S/C10H12O2S/c1-13(2,12)8-10(11)9-6-4-3-5-7-9/h3-8H,1-2H3
- SMILES： C(C1C=CC=CC=1)(=O)[CH-][S+](=O)(C)C

Computed Properties

Exact Mass: 196.05580079g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 196.05580079g/mol
Heavy Atom Count: 13
Complexity: 233
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 41.1Å²

2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01WZZ2-250mg	Sulfoxonium, dimethyl-, 2-oxo-2-phenylethylide	20718-17-6	≥97.0%	250mg	$151.00
Aaron	AR01X07E-100mg	Sulfoxonium, dimethyl-, 2-oxo-2-phenylethylide	20718-17-6	97%	100mg	$40.00
ChemScence	CS-0198500-250mg	2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one	20718-17-6	≥97.0%	250mg	$81.0	2022-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1269170-100mg	2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one	20718-17-6	97%	100mg	￥351.00

2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one Related Literature

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4. A C3-symmetric chiroptical molecular propeller based on hexakis(phenylethynyl)benzene with a threefold terephthalamide: stereospecific propeller generation through the cooperative transmission of point chiralities on the host and guest upon complexation†

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5. Volumetric measurements by image segmentation on centrifugal microfluidic platforms in motion†

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6. Organic chemistry

J. Chem. Soc., Abstr., 1915,108, i365-i471
7. A new soft dielectric silicone elastomer matrix with high mechanical integrity and low losses†

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8. Screening and authentication of herbal formulations based on microextraction-assisted voltammetry of microparticles†

Mariele Martini,Leandro Machado de Carvalho,Adela Blasco-Blasco,Antonio Doménech-Carbó Anal. Methods, 2015,7, 5740-5747
9. Pd(OAc)2-catalysed regioselective alkoxylation of aryl (β-carbolin-1-yl)methanones via β-carboline directed ortho-C(sp2)–H activation of an aryl ring†‡

Shivalinga Kolle Org. Biomol. Chem., 2015,13, 10376-10385
10. Cyclam-based dendrimers as ligands for lanthanide ions†

Christophe Saudan,Paola Ceroni,Veronica Vicinelli,Mauro Maestri,Vincenzo Balzani,Marius Gorka,Sang-Kyu Lee,Jeroen van Heyst,Fritz Vögtle Dalton Trans., 2004, 1597-1600

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